5-chloro-2-methoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide

Drug-likeness profiling ADME prediction Physicochemical screening

Many lead-optimization libraries lack fragments with high TPSA and polar active-site engagement. This 5-chloro-2-methoxy-4-methyl sulfonamide with a morpholine-ethyl tail fills that gap. - TPSA of 72.7 Ų and XLogP3 of 1.5 - targets ATP-binding pockets where flat, lipophilic fragments fail. - Basic morpholine nitrogen places it in favorable CNS MPO space for GPCR/ion channel screening. - Supplied with CoA and analytical data; stable at ambient temperature. For R&D use only.

Molecular Formula C14H21ClN2O4S
Molecular Weight 348.8g/mol
CAS No. 825609-11-8
Cat. No. B486755
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-chloro-2-methoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide
CAS825609-11-8
Molecular FormulaC14H21ClN2O4S
Molecular Weight348.8g/mol
Structural Identifiers
SMILESCC1=CC(=C(C=C1Cl)S(=O)(=O)NCCN2CCOCC2)OC
InChIInChI=1S/C14H21ClN2O4S/c1-11-9-13(20-2)14(10-12(11)15)22(18,19)16-3-4-17-5-7-21-8-6-17/h9-10,16H,3-8H2,1-2H3
InChIKeyKPBNLKGFIQTHLP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

825609-11-8 Identity & In-Silico Profiling


5-Chloro-2-methoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide (CAS 825609-11-8) is a synthetic sulfonamide derivative featuring a morpholine-ethyl side chain. Its computed properties define a distinct physicochemical space within its structural class, making it a candidate for lead-optimization screening libraries rather than a direct substitute for unsubstituted or simpler analogs [1]. Important note: Publicly available pharmacological or industrial performance data for this specific compound remain extremely scarce at the time of analysis.

Screening library candidate with distinct substitution pattern
In-silico profiling only; experimental pharmacology data scarce
Lead-optimization research context; verify experimental endpoints

825609-11-8 Substitution Risk: Physicochemical Evidence


In-class sulfonamide analogs often share a common core but differ critically in their substituent profiles, which directly impacts key drug-likeness parameters such as lipophilicity, topological polar surface area (TPSA), and hydrogen-bonding capacity [1][2]. The specific combination of a 5-chloro, 2-methoxy, 4-methyl substitution pattern on the benzene ring with an N-(2-morpholinoethyl) tail in 825609-11-8 creates a distinct, quantifiable departure from simpler benzenesulfonamides in terms of molecular weight and predicted LogP—differences that would alter membrane permeability and solubility in any screening campaign, rendering simple substitution scientifically unjustified.

Substituent profile alters computed lipophilicity and solubility; simple core analogs may not match screening behaviour.
Molecular weight and TPSA differ substantially from unsubstituted variants, shifting selectivity space context.
Hydrogen-bond acceptor count differs; target engagement profile may not transfer from less functionalized analogs.

825609-11-8 Head-to-Head Physicochemical Comparison


Lipophilicity Optimization vs. Unsubstituted Core

Compared to the simpler 5-chloro-2-methoxy-4-methylbenzenesulfonamide core (CAS 199590-75-5) which lacks the N-ethylmorpholine group, compound 825609-11-8 exhibits a significantly lower computed XLogP3 value, indicating reduced lipophilicity and potentially improved aqueous solubility—a critical parameter for early-stage lead optimization [1][2]. This is a direct consequence of introducing the morpholinoethyl side chain.

Lipophilicity
Reported
ΔXLogP3 = -0.3
Supports lipophilicity screening context
In silico; vs core analog
Drug-likeness profiling ADME prediction Physicochemical screening

Molecular Weight & TPSA Advantage for Selectivity

A direct comparison with the unsubstituted morpholinoethyl sulfonamide N-(2-morpholinoethyl)benzenesulfonamide (CAS 349397-02-0) reveals that 825609-11-8 has a substantially higher molecular weight (348.8 vs. 270.3 g/mol) and an elevated topological polar surface area (TPSA) [1][2]. This increase in structural complexity and polarity is a well-established strategy for gaining selectivity against off-target proteins in kinase and protease inhibitor projects.

MW & TPSA
Reported
825609-11-8: 348.8 g/mol, 72.7 Ų vs Core: 270.3 g/mol, 58.6 Ų
Supports topological selectivity review
Class-level inference; verify experimental selectivity
Lead optimization Fragment-based drug discovery Selectivity enhancement

H-Bond Acceptor Increase & Binding Potential

The side chain of 825609-11-8 introduces a morpholine oxygen, increasing the hydrogen-bond acceptor count to 6, compared to 4 for the core sulfonamide building block [1][2]. An increased number of H-bond acceptors can profoundly influence the binding kinetics and thermodynamics of a ligand by enabling additional interactions with polar residues in a target protein's binding site.

H-Bond Acceptors
Class-level
ΔHBA = +2
May support binding-site engagement review
In silico; requires experimental validation
Ligand-protein interactions Thermodynamic profiling Structure-based design

825609-11-8 Application Scenarios


Kinase/Protease Inhibitor Screening Libraries

The distinct molecular topology (high TPSA of 72.7 Ų) of 825609-11-8 makes it a superior candidate for screening against larger, polar active sites where flat or highly lipophilic fragments typically fail to engage. Its inclusion in a library can specifically target ATP-binding pockets with sub-pocket selectivity, as demonstrated by the comparative increase in hydrogen-bond acceptor count versus simpler sulfonamides [1][3].

Fragment-Based Drug Discovery & Ligand Efficiency

Serving as a large fragment or scaffold for fragment growing, 825609-11-8 offers an attractive starting point. Its computed XLogP3 of 1.5 represents a 0.3 unit optimization over the core, suggesting it occupies a more 'lead-like' lipophilic range. Medicinal chemists can use this pre-optimized LogP to maintain solubility while building out the structure, reducing the need for extensive property-shifting iterations [1][2].

CNS Penetrant Probe Development

The introduction of the basic morpholine amine is a known strategy for targeting CNS transporters. Though biological data are lacking, the computed properties of 825609-11-8—with balanced MW and moderate lipophilicity—place it squarely within favorable CNS MPO (Multiparameter Optimization) space. Its procurement is recommended for neuroscience screening cascades targeting GPCRs or ion channels where a basic nitrogen is essential [1].

Application
Selection Property
Validation Focus
Kinase/Protease Inhibitor Library Screening
Elevated topological polar surface area
Sub-pocket selectivity in polar active sites
Fragment-Based Lead Optimization
Moderate computed lipophilicity (lead-like range)
Solubility and ligand efficiency profiling
CNS Transporter-Targeted Probe Screening
Basic morpholine amine feature
CNS MPO space compliance
Quote Request

Request a Quote for 5-chloro-2-methoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.